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An In-depth Technical Guide to (2-Methyl-6-(trifluoromethyl)pyridin-3-yl)methanol for
Researchers and Drug Development Professionals

Introduction

(2-Methyl-6-(trifluoromethyl)pyridin-3-yl)methanol is a heterocyclic building block of
significant interest in medicinal chemistry and drug discovery.[1] Its structure, featuring a
pyridine ring substituted with a methyl group, a trifluoromethyl group, and a hydroxymethyl
group, provides a unique combination of properties. The trifluoromethyl group often enhances
metabolic stability, lipophilicity, and binding affinity of molecules, while the hydroxymethyl group
offers a versatile point for synthetic modification.[1][2] This compound has been investigated for
various therapeutic applications, including its potential as an anticancer agent.[1]

Commercial Suppliers

A number of chemical suppliers offer (2-Methyl-6-(trifluoromethyl)pyridin-3-yl)methanol for
research and development purposes. Notable suppliers include:

e Shanghai Sinch Parmaceuticals Tech. Co. Ltd.[3]

e Xi'an NewProChem Co.,Ltd.[3]
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Changzhou Hopschain Chemical Co.,Ltd.[3]

Changzhou AniKare Pharmatech Co., Ltd.[3]

Benchchem[1]

American Elements[4]

TCI Chemicals[5]

It is important to note that this compound is typically supplied for "Research Use Only" and is
not intended for human or veterinary use.[1] Purity levels are generally guaranteed to be 95%
or higher, and analytical data such as NMR and HPLC spectra are often available from the
supplier to confirm identity and quality.[1]

Physicochemical Properties

The key physicochemical properties of (2-Methyl-6-(trifluoromethyl)pyridin-3-yl)methanol
are summarized in the table below.

Property Value Reference
CAS Number 113265-44-4 [11[3]
Molecular Formula C8H8F3NO [1]
Molecular Weight 191.15 g/mol [1]
Appearance Light yellow liquid [6]
Melting Point -7°C/194°F [6]
Boiling Point 259 °C /498.2 °F @ 760 -
mmHg

Flash Point 149 °C/300.2 °F [6]
Specific Gravity 1.124 [6]
Vapor Density 3.8 [6]
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Synthesis and Experimental Protocols

The synthesis of (2-Methyl-6-(trifluoromethyl)pyridin-3-yl)methanol can be achieved
through various routes. One notable method is a modified Hantzsch pyridine synthesis.

Modified Hantzsch Pyridine Synthesis

This approach constructs the pyridine ring de novo.

» Reaction: A one-pot reaction combines ethyl trifluoroacetoacetate, ammonium acetate, and
methyl acetoacetate.

o Conditions: The mixture is refluxed in acetic acid.
 Intermediate: This forms a dihydropyridine intermediate.

o Oxidation: The intermediate is oxidized to the aromatic pyridine system using manganese
dioxide (MnOz2).

» Hydroxymethylation: The resulting 2-methyl-6-(trifluoromethyl)pyridine undergoes Friedel-
Crafts formylation (POCIs/DMF) followed by reduction with sodium borohydride (NaBHa).

Yield: This method can achieve a 55-60% yield.[1]

Chemical Transformations of the Hydroxymethyl Group

The hydroxymethyl group provides a versatile handle for further synthetic modifications.

Objective: To create a bromomethyl intermediate useful for coupling reactions.[1]

Reagents/Conditions: The compound is treated with 48% aqueous hydrobromic acid (HBr) at
135°C for 24 hours.

Product: 3-(Bromomethyl)-2-methyl-6-(trifluoromethyl)pyridine.

Yield: 71%.[1]

Objective: To form the corresponding aldehyde or carboxylic acid.[1]
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» Note: Specific reagents and conditions for this reaction were not detailed in the provided
search results.

» Objective: To reduce the hydroxymethyl group to a methyl group.[1]

» Note: Specific reagents and conditions for this reaction were not detailed in the provided
search results.

Applications in Research and Drug Development

(2-Methyl-6-(trifluoromethyl)pyridin-3-yl)methanol is a valuable building block in the design
and synthesis of novel pharmaceutical compounds. The incorporation of the trifluoromethyl
group is a well-established strategy in medicinal chemistry to enhance key drug-like properties.

[2]7]

e Improved Metabolic Stability: The strong carbon-fluorine bonds in the trifluoromethyl group
can block metabolic hotspots, increasing the half-life of a drug.[2]

» Enhanced Lipophilicity: The trifluoromethyl group increases the lipophilicity of a molecule,
which can improve its ability to cross cell membranes.[1][2]

 Increased Binding Affinity: The high electronegativity of the fluorine atoms can lead to
stronger interactions with biological targets through hydrogen bonding and electrostatic
interactions.[2]

Research has shown that (2-Methyl-6-(trifluoromethyl)pyridin-3-yl)methanol exhibits
anticancer properties.[1] One study highlighted its ability to inhibit Ghrelin O-acyltransferase
(GOAT), suggesting potential applications in treating obesity-related cancers by reducing cell
proliferation associated with metabolic disorders.[1]

Safety Information

As a laboratory chemical, (2-Methyl-6-(trifluoromethyl)pyridin-3-yl)methanol should be
handled with appropriate safety precautions.

o Handling: Wash hands and any exposed skin thoroughly after handling.[6]
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o Storage: Store in a well-ventilated place and keep the container tightly closed.[6] It should be

kept in a dry, cool environment.[6]

e Incompatible Materials: Acids, strong oxidizing agents, and acid chlorides.[6]

o First Aid:

[¢]

breathing.[6]

[¢]

Skin Contact: Wash with plenty of soap and water.[6]

[¢]

present and easy to do.[6]

[e]

Ingestion: Call a poison center or doctor if you feel unwell.[6]

Visualizations

Inhalation: Remove the victim to fresh air and keep at rest in a comfortable position for

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

ooooooooooo
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Click to download full resolution via product page

Caption: Synthetic pathway and subsequent reactions of (2-Methyl-6-
(trifluoromethyl)pyridin-3-yl)methanol.
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Compound Properties

(2-Methyl-6-(trifluoromethyl)pyridin-3-yl)methanol
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Caption: Role of (2-Methyl-6-(trifluoromethyl)pyridin-3-yl)methanol in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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